![molecular formula C11H8N2 B052347 2-(4-Methylbenzylidene)malononitrile CAS No. 2826-25-7](/img/structure/B52347.png)
2-(4-Methylbenzylidene)malononitrile
Overview
Description
Synthesis Analysis
The synthesis of derivatives of “2-(4-Methylbenzylidene)malononitrile” often involves Knoevenagel condensation reactions, which are a class of chemical reactions useful in forming carbon-carbon bonds. For instance, diethyl 2-(4-methylbenzylidene)malonate, a related compound, was synthesized through Knoevenagel condensation of 4-methylbenzaldehyde and diethyl malonate using catalytic amounts of piperidine and trifluoroacetic acid under reflux conditions in benzene. This method showcases the versatility of the Knoevenagel condensation for synthesizing derivatives of “this compound” (Achutha, Mallappa, Krishnappagowda, & Kariyappa, 2016).
Molecular Structure Analysis
The molecular structure of these compounds has been characterized using various analytical techniques such as NMR, Mass Spectroscopy, and X-ray diffraction studies. For example, the crystal and molecular structure of diethyl 2-(4-methylbenzylidene)malonate revealed that it crystallizes in the monoclinic crystal system with specific unit cell parameters, highlighting the detailed geometric arrangement of molecules in the crystal lattice and the stabilization mechanisms such as hydrogen bond interactions (Achutha et al., 2016).
Chemical Reactions and Properties
The compound and its derivatives participate in various chemical reactions, demonstrating their reactivity and the potential for further functionalization. For instance, the reaction of malononitrile dimer with diacetyl under specific conditions produces novel functionalized analogs, indicating the compound's utility in synthesizing a wide range of chemically diverse materials (Belikov et al., 2018).
Physical Properties Analysis
The physical properties of “this compound” and its derivatives, such as solubility, crystallinity, and melting points, are crucial for their application in material science and organic electronics. For example, the growth and characterization of 2-(4-ethylbenzylidene)malononitrile crystals have been studied, revealing insights into their nonlinear optical properties and potential applications in micro-electronics and green lighting materials (Priyadharshini & Kalainathan, 2018).
Chemical Properties Analysis
The chemical properties, such as reactivity towards nucleophiles, electrophiles, and various chemical agents, define the compound's suitability for use in organic synthesis and as intermediates in the production of more complex molecules. Studies have explored the condensation of malononitrile with various aldehydes under solvent-free conditions, showcasing the compound's versatility in synthesizing a range of heterocyclic compounds (Bhat, Choudhury, & Trivedi, 2012).
Scientific Research Applications
Electrohydrodimerization Studies : The mechanism of electrohydrodimerization of 2-(4-Methylbenzylidene)malononitrile was investigated using convolution potential sweep voltammetry. This study was significant in understanding the electrochemical behavior of activated olefins like this compound (Nadjo, Savéant, & Tessier, 1975).
Detection of Cyanide in Water : Derivatives of malononitrile, including this compound, were synthesized for use as optical devices in the detection of cyanide ions in water. These compounds change color in the presence of cyanide, indicating their potential as chemosensors or chemodosimeters (Schramm, Menger, & Machado, 2016).
Proton Transfer Monitoring : this compound has been used as a photoacid and intramolecular charge transfer (ICT) probe to monitor ground state proton transfer processes from solutes to solvents (Panja, 2020).
Study of Toxicity Mechanisms : The compound has been studied to understand the mechanism of toxicity of benzylidene malononitriles, including its interactions with various chemical agents and biological effects (Jones & Israel, 1970).
Green Chemistry in Education : Used in educational settings to demonstrate green chemistry techniques, this compound was synthesized in a solvent-free process, highlighting environmental-friendly chemistry practices (Hong-pin, 2010).
Mass Spectrometry Analysis : Derivatives of this compound have been used as matrices in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOFMS) for analyzing a variety of compounds (Wyatt, Stein, & Brenton, 2006).
Safety and Hazards
The compound is classified as having acute toxicity, both orally (Category 2, H300) and through inhalation (Category 3, H331). It also has dermal acute toxicity (Category 3, H311), can cause eye irritation (Category 2A, H319), and is a skin sensitizer (Category 1, H317). It poses a short-term (acute) aquatic hazard (Category 1, H400) and a long-term (chronic) aquatic hazard (Category 1, H410) .
Mechanism of Action
Target of Action
2-(4-Methylbenzylidene)malononitrile (MBM) is an organic compound that primarily targets the optical, electrical, and thermal properties of materials . It is often used in the synthesis of organic charge transfer nonlinear optical materials .
Mode of Action
MBM interacts with its targets through a process known as the Knoevenagel condensation . This reaction involves the condensation of benzaldehyde with malononitrile to produce MBM . The reaction is facilitated by catalysts such as Ti-Al-Mg hydrotalcite .
Biochemical Pathways
The synthesis of MBM involves the Knoevenagel condensation reaction, which is a part of the larger family of organic transformations . This reaction pathway leads to the formation of benzylidene malononitrile derivatives, which are used in various applications, including pharmaceuticals, biotech, specialty chemicals, perfumery, and fluorescence-based assays .
Pharmacokinetics
The synthesis process of mbm suggests that its bioavailability may be influenced by factors such as the type of catalyst used, the reaction conditions, and the solvent used .
Result of Action
The result of MBM’s action is the formation of an organic charge transfer nonlinear optical material . These materials have unique properties and are used in various applications, including telecommunications, optical switching, photonic, opto-electronic, and energy storage device fabrications .
Action Environment
The action of MBM is influenced by several environmental factors. For instance, the synthesis of MBM requires a well-ventilated environment to avoid the formation of dust and aerosols . Additionally, the compound is sensitive to air and heat, suggesting that its action, efficacy, and stability may be affected by these factors .
Biochemical Analysis
Biochemical Properties
It is known that it is synthesized via the Knoevenagel condensation of benzaldehyde and malononitrile . This reaction involves enzymes and other biomolecules, but the specific interactions have not been detailed in the literature.
Molecular Mechanism
It is known that it is synthesized via a Knoevenagel condensation reaction
properties
IUPAC Name |
2-[(4-methylphenyl)methylidene]propanedinitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2/c1-9-2-4-10(5-3-9)6-11(7-12)8-13/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIFVPBALUHDGEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=C(C#N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00294826 | |
Record name | Toluene, 4-(2,2-dicyanoethenyl) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00294826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2826-25-7 | |
Record name | 2826-25-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=98334 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Toluene, 4-(2,2-dicyanoethenyl) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00294826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-Methylbenzylidene)malononitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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